3,5-Diphenyl-1,2,4-triazine

• IUPAC Name: 3,5-diphenyl-1,2,4-triazine
• InChI: InChI=1S/C15H11N3/c1-3-7-12(8-4-1)14-11-16-18-15(17-14)13-9-5-2-6-10-13/h1-11H
• InChI Key: SZRLHQBBFQOVRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=NC(=N2)C3=CC=CC=C3
• Molecular Formula: C15H11N3
• DSSTOX Substance ID: DTXSID701310744
• Molecular Weight: 233.27 g/mol
• CAS RN: 24108-43-8

Description

3,5-Diphenyl-1,2,4-triazine, also known as DPT, is a heterocyclic organic compound with the molecular formula C15H11N3. It is a colorless crystalline solid that is widely used in scientific research for its unique properties and applications. In

Scientific Research Applications

3,5-Diphenyl-1,2,4-triazine is widely used in scientific research due to its unique properties and applications. It is commonly used as a fluorescent probe in biochemical assays to detect the presence of oxygen free radicals and other reactive oxygen species. It is also used as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, 3,5-Diphenyl-1,2,4-triazine has been found to exhibit antimicrobial, antiviral, and anticancer properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3,5-Diphenyl-1,2,4-triazine is not fully understood, but it is believed to involve the formation of a stable radical intermediate that reacts with oxygen free radicals and other reactive oxygen species. This reaction results in the formation of a stable end product, which can be detected using fluorescence spectroscopy. 3,5-Diphenyl-1,2,4-triazine has also been found to induce apoptosis in cancer cells, which may contribute to its anticancer properties.
Biochemical and Physiological Effects:
3,5-Diphenyl-1,2,4-triazine has been found to exhibit a range of biochemical and physiological effects. It has been shown to scavenge oxygen free radicals and other reactive oxygen species, which can cause oxidative damage to cells and tissues. 3,5-Diphenyl-1,2,4-triazine has also been found to inhibit the growth of bacteria and viruses, making it a potential candidate for antimicrobial and antiviral therapies. Additionally, 3,5-Diphenyl-1,2,4-triazine has been found to induce apoptosis in cancer cells, which may contribute to its anticancer properties.

Advantages and Limitations for Lab Experiments

3,5-Diphenyl-1,2,4-triazine has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. It is also relatively inexpensive compared to other fluorescent probes and photosensitizers. However, 3,5-Diphenyl-1,2,4-triazine has some limitations, including its low quantum yield and limited ability to penetrate cell membranes. Additionally, 3,5-Diphenyl-1,2,4-triazine may exhibit cytotoxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for further research on 3,5-Diphenyl-1,2,4-triazine. One area of interest is the development of new synthesis methods that can improve the yield and purity of 3,5-Diphenyl-1,2,4-triazine. Another area of interest is the optimization of 3,5-Diphenyl-1,2,4-triazine as a fluorescent probe and photosensitizer, with a focus on improving its quantum yield and cell penetration. Additionally, further research is needed to understand the mechanism of action of 3,5-Diphenyl-1,2,4-triazine and its potential applications in drug development.

Synthesis Methods

The synthesis of 3,5-Diphenyl-1,2,4-triazine can be achieved through various methods, including the reaction of hydrazine with benzophenone, the reaction of benzaldehyde with phenylhydrazine, or the reaction of benzophenone with ammonium acetate. The most commonly used method is the reaction of hydrazine with benzophenone. This method involves the condensation of hydrazine with benzophenone in the presence of a catalyst such as zinc chloride, followed by a cyclization reaction to form 3,5-Diphenyl-1,2,4-triazine.